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Compound of Interest

Tetrabutylammonium fluoride
Compound Name:

hydrate

cat. No.: B1357175

In-Depth Technical Guide to
Tetrabutylammonium Fluoride Hydrate

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals on the properties, applications, and handling of
tetrabutylammonium fluoride (TBAF) hydrate.

Core Chemical and Physical Properties

Tetrabutylammonium fluoride hydrate is a quaternary ammonium salt with the chemical
formula [CH3(CH2)3]aNF-xH20. It is widely utilized in organic synthesis as a source of the
fluoride ion and as a base. The properties of TBAF can vary depending on the degree of
hydration.
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Property Value Reference
CAS Number 22206-57-1 [1][21[3]
Molecular Formula CieH3sFNO

Molecular Weight (Anhydrous) 261.46 g/mol [3]

Varies with water content.
Molecular Weight (Hydrate) 327.23 g/mol has also been
reported.[1]

Appearance Yellow solid
Melting Point 62-63 °C [3]
Purity Typically >98% [1]

Note: A common form is the trihydrate, with CAS number 87749-50-6 and a molecular weight of
315.51 g/mol .[4][5]

Applications in Research and Development

Tetrabutylammonium fluoride hydrate is a versatile reagent in organic chemistry, primarily
known for its role in the removal of silyl ether protecting groups. Its utility also extends to acting
as a catalyst and a source of fluoride for fluorination reactions.

Deprotection of Silyl Ethers

The most common application of TBAF is in the cleavage of silyl ethers, which are frequently
used to protect hydroxyl groups during multi-step organic syntheses. The fluoride ion's high
affinity for silicon drives this reaction.

An illustrative experimental workflow for a typical deprotection reaction is provided below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://bioorganics.biz/product_details.php?id=111370
https://www.strem.com/product/02-5015
https://www.sigmaaldrich.com/US/en/product/aldrich/241512
https://www.sigmaaldrich.com/US/en/product/aldrich/241512
https://bioorganics.biz/product_details.php?id=111370
https://www.sigmaaldrich.com/US/en/product/aldrich/241512
https://bioorganics.biz/product_details.php?id=111370
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7247235.htm
https://labchem-wako.fujifilm.com/us/product/detail/W01W0120-1093.html
https://www.benchchem.com/product/b1357175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Dissolve silyl-protected compound
in an appropriate solvent (e.g., THF).

Reaction Setup

solution of TBAF hydrate]

Add a
(typically 1 M in THF) dropwise.

[Stir

the reaction mixture at
room temperature.

J

3. Monitor by TLC until
starting material is consumed

-

Work-up and Purification

Quench the reaction with
saturated aqueous NH4CI.

~

Extract the aqueous layer with

@n organic solvent (e.g., ethyl acetate))

over anhydrous Na2S04.

CDry the combined organic Iayersj

under reduced pressure.

C:oncentrate the solutior)

Purify the crude product by
column chromatography.

-

J

Isolated pure alcohol

Click to download full resolution via product page

Workflow for Silyl Ether Deprotection using TBAF Hydrate.
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Experimental Protocol: Desilylation

A representative protocol for the desilylation of a silyl ether is as follows:

Dissolution: Dissolve the silyl ether substrate in anhydrous tetrahydrofuran (THF) to a
concentration of approximately 0.1 M.

Addition of TBAF: To this solution, add 1.1 equivalents of a 1.0 M solution of
tetrabutylammonium fluoride hydrate in THF dropwise at room temperature.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the
starting material is consumed.

Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of
ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate (3 x 20 mL).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,
filter, and concentrate under reduced pressure.

Purification: Purify the resulting crude product by flash column chromatography on silica gel
to yield the desired alcohol.

Safety and Handling

Tetrabutylammonium fluoride hydrate is a hazardous substance and should be handled with

appropriate safety precautions.
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Hazard Precaution

Corrosive Causes severe skin burns and eye damage.

Wear protective gloves, protective clothing, eye

Handling
protection, and face protection.

Store in a tightly sealed container under an inert
Storage atmosphere in a cool, dry place away from heat
and direct sunlight.

In case of eye contact, rinse cautiously with

water for several minutes. Remove contact
First Aid (Eyes) lenses if present and easy to do. Continue

rinsing and immediately call a poison center or

doctor.

The logical relationship for handling and safety is outlined in the diagram below.

Safe Handling Protocol

(Store in a cool, dry, inert atmosphere) In Case of Exposure

— Accidental Skin Contact:
. _Contact__| ___— Immediately flush with water.
Wear appropriate PPE: Use in a well-ventilated area. Accidental ’
- Gloves ~|_ Contact = Seek immediate medical attention. =
-Goggles [ T

-
- Lab coat Eye Contact:
Rinse cautiously with water for several minutes.
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Safety and Emergency Response for TBAF Hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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